Cas no 62220-10-4 (Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]-)

Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]- structure
62220-10-4 structure
Product Name:Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]-
CAS No:62220-10-4
MF:C7H16N3O3PS
MW:253.259000778198
CID:453948
PubChem ID:71388663
Update Time:2025-04-19

Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Propanenitrile, 3-[[2-[[2-(phosphonothio)ethyl]amino]ethyl]amino]-
    • 2-[2-(2-cyanoethylamino)ethylamino]ethylsulfanylphosphonic acid
    • 62220-10-4
    • DTXSID80810720
    • S-[2-({2-[(2-Cyanoethyl)amino]ethyl}amino)ethyl] dihydrogen phosphorothioate
    • Inchi: 1S/C7H16N3O3PS/c8-2-1-3-9-4-5-10-6-7-15-14(11,12)13/h9-10H,1,3-7H2,(H2,11,12,13)
    • InChI Key: GHSCBLIYMGZDFN-UHFFFAOYSA-N
    • SMILES: S(CCNCCNCCC#N)P(=O)(O)O

Computed Properties

  • Exact Mass: 253.06518
  • Monoisotopic Mass: 253.06499955g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 9
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -4.6
  • Topological Polar Surface Area: 131Ų

Experimental Properties

  • PSA: 105.38
  • LogP: 0.68698
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